Cas no 900280-56-0 (6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one)

6-Hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one is a synthetic chromenone derivative with a piperazine-based side chain, offering versatile chemical functionality. Its structure combines a hydroxy-substituted coumarin core with a polar hydroxyethylpiperazine moiety, enhancing solubility and reactivity for further derivatization. This compound is particularly valuable in medicinal chemistry and biochemical research due to its potential as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of multiple functional groups allows for selective modifications, making it suitable for structure-activity relationship (SAR) studies. Its well-defined synthetic pathway ensures high purity, supporting reliable experimental reproducibility in pharmacological and material science applications.
6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one structure
900280-56-0 structure
Product Name:6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one
CAS No:900280-56-0
MF:C17H22N2O4
MW:318.367584705353
CID:5425033
Update Time:2025-10-22

6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[[4-(2-hydroxyethyl)piperazin-1-ium-1-yl]methyl]-7-methyl-2-oxochromen-6-olate
    • 6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one
    • Inchi: 1S/C17H22N2O4/c1-12-8-16-14(10-15(12)21)13(9-17(22)23-16)11-19-4-2-18(3-5-19)6-7-20/h8-10,20-21H,2-7,11H2,1H3
    • InChI Key: TXVDCUNEUJXKNW-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(C)=C(O)C=C2C(CN2CCN(CCO)CC2)=C1

6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one Pricemore >>

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Additional information on 6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one

Research Brief on 6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one (CAS: 900280-56-0)

The compound 6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one (CAS: 900280-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical implications.

Recent studies have highlighted the unique structural features of this compound, which combines a coumarin core with a piperazine moiety. The presence of the hydroxyethyl group on the piperazine ring enhances its solubility and bioavailability, making it a promising candidate for drug development. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its molecular structure and purity.

In vitro studies have demonstrated that 6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has shown significant inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and asthma.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways, including the NF-κB and MAPK pathways. These pathways play critical roles in the regulation of immune responses and cell proliferation, indicating that the compound may have broader applications in oncology and immunology. Preliminary in vivo studies in animal models have supported these findings, showing reduced inflammation and tumor growth in treated subjects.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to improve its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 6-hydroxy-4-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-7-methyl-2H-chromen-2-one represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activities make it a valuable candidate for further investigation. Future research should prioritize comprehensive preclinical studies to evaluate its therapeutic potential and address existing challenges. This compound exemplifies the innovative approaches being pursued in the search for novel and effective treatments for complex diseases.

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